(1R,4aS,10aS)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid

• IUPAC Name: 1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
• InChI: InChI=1S/C20H28O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h6,8,12-13,17H,5,7,9-11H2,1-4H3,(H,21,22)
• InChI Key: NFWKVWVWBFBAOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)O)C
• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol

Description

(1R,4aS,10aS)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid, also known as 1,4a-dimethylhexahydrophenanthrene-1-carboxylic acid or DHPCA, is a synthetic compound that has been widely used in scientific research. DHPCA is a bicyclic compound that belongs to the class of phenanthrenes and has a molecular weight of 262.39 g/mol.

Scientific Research Applications

Acanthoic Acid

• Acanthoic acid is a pimarane-type diterpene extracted from Croton oblongifolius. It features a unique molecular structure with six-membered rings adopting chair, boat, and half-chair conformations, which could have implications for its chemical properties and potential applications (Sunisa Suwancharoen et al., 2010).

Dehydroabietic Acid

• Dehydroabietic acid, isolated from disproportionated rosin, has been studied for its structural characteristics. This compound also has three six-membered rings with planar, half-chair, and chair conformations, highlighting its potential for various chemical and pharmaceutical applications (Xiaoping Rao et al., 2009).

Synthetic Studies on Terpenoids

• Research on the synthesis of similar compounds has revealed potential intermediates for diterpenoid synthesis, indicating the relevance of these compounds in the synthesis of complex natural products (A. K. Banerjee et al., 1979).

Rosin Derivatives for Thermosets

• Two derivatives of rosin, closely related to the target compound, have been synthesized and used as monomers to enhance the properties of soybean-oil-based thermosets. This indicates potential industrial applications in materials science (Yuan Liu et al., 2017).

N-Benzylidenenordehydroabietylamine

• The study of N-Benzylidenenordehydroabietylamine, synthesized from nor-dehydroabietylamine and benzaldehyde, reveals important insights into the structural aspects of these compounds. This could have implications for their use in various synthetic applications (Xiaoping Rao et al., 2009).

Methyl 12-Bromodehydroabietate

• Methyl 12-bromodehydroabietate, synthesized from N-bromosuccinimide and methyl dehydroabietate, also shows unique structural characteristics that could be relevant for further chemical synthesis and research (Hongwu Gao et al., 2010).